3-methyl-N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-4-nitrobenzamide

• IUPAC Name: 3-methyl-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C23H24N6O3/c1-16-14-18(6-8-21(16)29(31)32)23(30)24-19-5-3-4-17(15-19)20-7-9-22(26-25-20)28-12-10-27(2)11-13-28/h3-9,14-15H,10-13H2,1-2H3,(H,24,30)
• InChI Key: HBHCBEFEKUMREA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)N4CCN(CC4)C)[N+](=O)[O-]
• Molecular Formula: C23H24N6O3
• Molecular Weight: 432.5 g/mol

Description

3-methyl-N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-4-nitrobenzamide is a chemical compound that belongs to the class of small molecule inhibitors. It is commonly referred to as MN-64 and has been studied for its potential use as an anticancer agent.

Scientific Research Applications

Environmental and Health Monitoring

Environmental Exposure Assessment

Compounds with complex structures similar to "3-methyl-N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-4-nitrobenzamide" can be part of studies assessing environmental exposure to various chemicals. For instance, research on organophosphorus (OP) and pyrethroid (PYR) pesticides in children's urine samples highlights the importance of monitoring environmental exposures to potentially harmful substances (Babina et al., 2012).

Toxicological and Safety Evaluations

Toxicity Studies

Detailed toxicological evaluations of chemical compounds, including acute toxicity assessments and investigations into their metabolic pathways, are crucial for understanding their safety profile. For example, the study of acute poisoning with the neonicotinoid insecticide imidacloprid in N-Methyl Pyrrolidone showcases the need for comprehensive toxicological evaluations of chemicals (Wu et al., 2001).

Mechanistic Insights into Drug Actions

Pharmacological Research

Research on specific chemical compounds often involves understanding their mechanism of action at the molecular level, which can provide insights into their potential therapeutic applications or environmental impact. Although no direct studies were found for "3-methyl-N-(3-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-4-nitrobenzamide," similar compounds are subject to pharmacological studies to elucidate their effects on biological systems.

Bioavailability and Metabolism

Metabolism Studies

Investigating how compounds are metabolized in the body can inform their bioavailability, potential efficacy, and safety. Studies such as those on the metabolism and elimination of parabens in human urine after single oral dosage provide essential data on how compounds are processed by the body (Moos et al., 2016).